Cas no 872183-41-0 (3-Allyl-4,5-diethoxybenzaldehyde)

• Product name: 3-Allyl-4,5-diethoxybenzaldehyde
• CAS No: 872183-41-0
• MF: C₁₄H₁₈O₃
• MW: 234.29092
• MDL: MFCD02629582
• CID: 992355
• PubChem ID: 3144070

3-Allyl-4,5-diethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-4,5-diethoxybenzaldehyde
• 3-ALLYL-4,5-DIETHOXY-BENZALDEHYDE
• 3-allyl-4,5-diethoxybenzaldehyde(SALTDATA: FREE)
• 3,4-diethoxy-5-prop-2-enylbenzaldehyde
• AKOS000290642
• DTXSID80389769
• XJB18341
• BS-36087
• MFCD02629582
• 872183-41-0
• 3,4-diethoxy-5-(prop-2-en-1-yl)benzaldehyde

• MDL： MFCD02629582
• Inchi： InChI=1S/C14H18O3/c1-4-7-12-8-11(10-15)9-13(16-5-2)14(12)17-6-3/h4,8-10H,1,5-7H2,2-3H3
• InChI Key： FDSXWDMVMBKPLT-UHFFFAOYSA-N
• SMILES： C=CCC1=C(C(=CC(=C1)C=O)OCC)OCC

Computed Properties

• Exact Mass: 234.126
• Monoisotopic Mass: 234.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 345.1°C at 760 mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.526
• PSA: 35.53000
• LogP: 3.02500

3-Allyl-4,5-diethoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT